Cas no 55131-53-8 (Ethanethioamide, compd. with acetonitrile (1:1))

• Product Name: Ethanethioamide, compd. with acetonitrile (1:1)
• CAS No: 55131-53-8
• MF: C₄H₈N₂S
• MW: 116.184719085693
• CID: 1592892
• PubChem ID: 71364297
• Update Time: 2025-04-21

Ethanethioamide, compd. with acetonitrile (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide, compd. with acetonitrile (1:1)
• acetonitrile,ethanethioamide
• 55131-53-8
• DTXSID50787773
• Ethanethioamide--acetonitrile (1/1)

• Inchi： 1S/C2H5NS.C2H3N/c1-2(3)4;1-2-3/h1H3,(H2,3,4);1H3
• InChI Key： LSOWZKPNRJYLSR-UHFFFAOYSA-N
• SMILES： S=C(C)N.N#CC

Computed Properties

• Exact Mass: 116.04094
• Monoisotopic Mass: 116.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 49.81